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Introduction: [DMIM][DMP] - A Versatile lonic Liquid
for High-Efficiency Separations

1,3-Dimethylimidazolium dimethylphosphate, commonly abbreviated as [DMIM][DMP] or
[MMIM][DMP], is a prominent member of the ionic liquid (IL) family. lonic liquids are organic
salts with melting points below 100°C, and they have garnered significant attention as "green”
solvents due to their negligible vapor pressure, high thermal stability, and tunable
physicochemical properties. [DMIM][DMP], in particular, has emerged as a highly effective
solvent and entrainer in a variety of challenging separation processes. Its unique combination
of polarity, hydrogen bonding capability, and thermal stability allows it to alter the phase
behavior of complex mixtures, enabling separations that are often difficult or energy-intensive
with conventional solvents.

This document serves as a comprehensive guide for researchers, scientists, and drug
development professionals on the practical applications of [DMIM][DMP] in key separation
processes. We will delve into the principles behind its efficacy, provide detailed experimental
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protocols, and present relevant data to facilitate the implementation of this versatile ionic liquid
in your laboratory and process development workflows.

Physicochemical Properties of [DMIM][DMP]

A thorough understanding of the physicochemical properties of [DMIM][DMP] is crucial for
designing and optimizing separation processes. Key properties include:

Property Value/Range Temperature (°C) Reference
] Varies with
Density 20-60 [1112][3]
temperature
Varies with
Viscosity 20-60 [1112][3]
temperature

N No significant change
Thermal Stability Up to 220 [4]
around 220°C (493 K)

Note: The density and viscosity of [DMIM][DMP] are temperature-dependent, generally
decreasing with increasing temperature. For specific applications, it is recommended to consult
the cited literature for precise values at the desired operating conditions.

Application 1: Extractive Distillation for Azeotrope
Separation
Principle of Separation

Azeotropes are mixtures of two or more liquids that have the same concentration in the vapor
and liquid phases at a given pressure, making their separation by conventional distillation
impossible. Extractive distillation is a widely used technique to overcome this limitation, which
involves the addition of a third component, an entrainer, to the azeotropic mixture. The
entrainer selectively interacts with one of the components, altering its volatility and thus
breaking the azeotrope.

[DMIM][DMP] has proven to be an excellent entrainer for various azeotropic mixtures due to its
ability to form strong hydrogen bonds and other intermolecular interactions with one of the
components, thereby increasing the relative volatility of the other.[5] Its negligible vapor
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pressure is a significant advantage, as it remains in the liquid phase and is easily separated
from the more volatile components for reuse.

Case Study 1: Separation of Methyl Acetate and
Methanol

The methyl acetate-methanol azeotrope is a common challenge in chemical processes. The
use of [DMIM][DMP] as an entrainer has been shown to effectively separate this mixture.[6]

o System Setup: A standard laboratory-scale extractive distillation column is used. The setup
consists of a reboiler, a packed or trayed column, a condenser, and a solvent recovery
column.

o Feed Preparation: Prepare the azeotropic mixture of methyl acetate and methanol.
» Extractive Distillation:
1. Preheat the reboiler to the desired operating temperature.
2. Introduce the azeotropic feed into the middle of the extractive distillation column.
3. Introduce [DMIM][DMP] as the entrainer at a stage above the feed inlet.
4. Control the reflux ratio and reboiler duty to achieve the desired separation.
5. Collect the high-purity methyl acetate as the overhead product.
6. The bottom product will be a mixture of methanol and [DMIM][DMP].
e Solvent Recovery:

1. Feed the bottom product from the extractive distillation column to a solvent recovery
column.

2. Heat the reboiler of the recovery column to vaporize the methanol.

3. Collect high-purity methanol as the overhead product.
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4. The bottom product will be regenerated [DMIM][DMP], which can be recycled back to the
extractive distillation column.

Extractive Distillation Column
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Click to download full resolution via product page

Caption: Workflow for azeotrope separation using extractive distillation with [DMIM][DMP].

Parameter Value Reference
Purity of Methyl Acetate > 99.5% (mass fraction) [6]
Purity of Methanol > 99.5% (mass fraction) [6]

Case Study 2: Separation of 1,3,5-Trioxane and Water

The separation of 1,3,5-trioxane (TOX) from water is challenging due to the formation of an
azeotrope. [DMIM][DMP] has been successfully employed as an entrainer to break this
azeotrope.[4]

e Vapor-Liquid Equilibrium (VLE) Studies (Optional but Recommended):
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1. Prepare mixtures of TOX, water, and varying concentrations of [DMIM][DMP].

2. Use a VLE still to measure the equilibrium compositions of the liquid and vapor phases at
a constant pressure (e.g., 101.3 kPa).

3. This data helps in determining the optimal concentration of [DMIM][DMP] required to break
the azeotrope.

» Extractive Distillation:
1. Follow the general protocol for extractive distillation as described in Case Study 1.

2. Based on pilot-scale experiments, a solvent-to-feed ratio of 2 and a reflux ratio of 1 have
been shown to be effective.[4]

e Product Analysis:

1. Analyze the composition of the overhead product (TOX) and the recovered water using
gas chromatography (GC) or other suitable analytical techniques.

Parameter Value Reference
Purity of 1,3,5-Trioxane > 99.5% (mass fraction) [4]

Critical [DMIM][DMP] ~1 mol/kg to break the )
Concentration azeotrope

Application 2: Liquid-Liquid Extraction (LLE)
Principle of Separation

Liquid-liquid extraction (LLE) is a separation technique based on the differential solubility of a
solute in two immiscible liquid phases.[7] [DMIM][DMP] can be used as an extraction solvent to
selectively remove a target compound from a mixture. Its effectiveness is determined by the
solute's distribution ratio and the selectivity of the ionic liquid for the target compound over
other components in the mixture.

Case Study: Separation of Methanol from Alkanes
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The removal of methanol from hydrocarbon streams is an important industrial process. [DMIM]
[DMP] has been investigated as a potential solvent for the liquid-liquid extraction of methanol
from alkanes like hexane and heptane.[8]

o Equilibrium Cell Setup:

1. Use a jacketed glass equilibrium cell equipped with a magnetic stirrer and a temperature
controller.

e Phase Equilibria Determination:

1. Prepare a known mixture of methanol, alkane (e.g., hexane), and [DMIM][DMP] in the
equilibrium cell.

2. Stir the mixture vigorously for a set period (e.g., 2-3 hours) to ensure equilibrium is
reached.

3. Stop stirring and allow the phases to separate for a sufficient time (e.g., 4-6 hours).
4. Carefully sample both the upper (alkane-rich) and lower ([DMIM][DMP]-rich) phases.
o Compositional Analysis:

1. Analyze the composition of each phase using a suitable analytical method, such as gas
chromatography (GC) for the organic components and potentially Karl Fischer titration for
water content if present.

o Data Analysis:

1. Calculate the solute distribution ratio (D) and selectivity (S) to evaluate the extraction
efficiency.

= D = (concentration of methanol in [DMIM][DMP] phase) / (concentration of methanol in
alkane phase)

» S =D _methanol / D_alkane
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The extraction capability of [DMIM][DMP] for separating methanol from alkanes is significant,
with the solute distribution ratios and selectivity indicating its potential as an effective solvent.[8]
For detailed quantitative data, please refer to the original research paper.

Application 3: CO2 Capture
Principle of Separation

The capture of carbon dioxide (CO2) from flue gases and other industrial emissions is a critical
aspect of mitigating climate change. lonic liquids, including [DMIM][DMP], are being explored
as promising solvents for COz absorption due to their low volatility and high CO:2 solubility. The
mechanism of CO:z capture in imidazolium-based ionic liquids can involve both physical
absorption and chemical reaction (chemisorption), depending on the nature of the anion.[9][10]
[11] In the case of acetate-based ionic liquids, CO2z has been shown to react with the anion.[9]
[11] While the specific mechanism for [DMIM][DMP] is less detailed in the provided search
results, the phosphate anion can also interact with COx-.

Experimental Protocol for CO2 Absorption Studies

e Gravimetric or Volumetric Absorption Setup:
1. Use a high-pressure, temperature-controlled reactor equipped with a magnetic stirrer.
2. Place a known amount of [DMIM][DMP] into the reactor.
3. Evacuate the reactor to remove any residual air.
4. Introduce CO: into the reactor at a controlled pressure and temperature.

5. Monitor the pressure drop (volumetric method) or the weight increase (gravimetric
method) over time to determine the amount of CO2 absorbed.

e Spectroscopic Analysis (for mechanistic studies):

1. Utilize techniques like Nuclear Magnetic Resonance (NMR) and Fourier-Transform
Infrared (FTIR) spectroscopy to analyze the [DMIM][DMP]-CO2 mixture.
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2. Changes in the spectra before and after CO2 absorption can provide insights into the
interactions and potential chemical reactions between CO:z and the ionic liquid.[12][13]

Solvent Regeneration

A key advantage of using ionic liquids for CO2z capture is the potential for lower-energy
regeneration compared to conventional amine-based solvents.[10][14][15]

e Thermal Swing:
1. Heat the COz-rich [DMIM][DMP] to a moderate temperature (e.g., 60-100°C).

2. The increased temperature reduces the solubility of CO2 and can reverse any weak
chemical interactions, releasing the captured COs-.

e Pressure Swing/Inert Gas Stripping:
1. Reduce the pressure above the COz-rich ionic liquid.
2. Alternatively, bubble an inert gas (e.g., nitrogen) through the liquid.
3. Both methods shift the equilibrium and promote the release of CO-.

Synthesis of [DMIM][DMP]

For researchers interested in preparing [DMIM][DMP] in the laboratory, a solvent-free synthesis
in a microreactor has been reported.[16][17]

Protocol for Microreactor Synthesis

e Reactants: 1-methylimidazole and trimethyl phosphate.
o Microreactor Setup: A microbore tube connected to a T-microfluidic junction.
» Reaction Conditions:

o Temperature: 160°C

o Residence Time: Approximately 9.6 minutes for complete conversion.[16]

© 2026 BenchChem. All rights reserved. 8/13 Tech Support


https://www.researchgate.net/publication/286763486_Mechanisms_of_low_temperature_capture_and_regeneration_of_CO_2_using_diamino_protic_ionic_liquids
https://www.mdpi.com/1422-0067/23/3/1893
https://pubmed.ncbi.nlm.nih.gov/26660453/
https://www.researchgate.net/publication/5282960_Regeneration_of_2-amino-2-methyl-1-propanol_used_for_carbon_dioxide_absorption
https://www.researchgate.net/publication/337917653_Comprehensive_evaluation_and_sensitivity_analysis_of_regeneration_energy_for_acid_gas_removal_plant_using_single_and_activated-methyl_diethanolamine_solvents
https://pubs.acs.org/doi/10.1021/acs.iecr.1c02972
https://pubs.acs.org/doi/abs/10.1021/acs.iecr.1c02972
https://pubs.acs.org/doi/10.1021/acs.iecr.1c02972
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

e Procedure:

1. Pump the reactants through the microfluidic junction into the heated microreactor.
2. The reaction proceeds continuously in the microreactor.
3. Collect the [DMIM][DMP] product at the outlet.

e Analysis:

1. Confirm the product identity and purity using techniques like NMR spectroscopy.

Synthesis Workflow Diagram

1-Methylimidazole Trimethyl Phosphate

Syringe Pump 1 Syringe Pump 2>

( )

[DMIM][DMP] Product

Click to download full resolution via product page

Caption: Continuous flow synthesis of [DMIM][DMP] in a microreactor.

Conclusion
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[DMIM][DMP] is a highly promising ionic liquid with a broad range of applications in separation

science. Its effectiveness as an entrainer in extractive distillation for breaking azeotropes is

well-documented, offering a viable alternative to conventional solvents. Furthermore, its

potential in liquid-liquid extraction and CO: capture highlights its versatility. The protocols and

data presented in these application notes provide a solid foundation for researchers and

process developers to explore and implement [DMIM][DMP] in their own work. As with any

chemical process, appropriate safety precautions should be taken when handling ionic liquids

and other reagents.

References

Solvent-Free Synthesis of [DMIM]DMP lonic Liquid in a Microreactor and Scale-Up Aspects.
(2022-02-21). Industrial & Engineering Chemistry Research. [Link][16][17]

Extractive distillation simulation of methyl acetate and methanol azeotrope using ionic liquid
[Emim]AC as solvent | Request PDF - ResearchGate. (n.d.). ResearchGate. [Link][6]

Solvent-Free Synthesis of [DMIM]DMP lonic Liquid in a Microreactor and Scale-Up Aspects |
Industrial & Engineering Chemistry Research - ACS Publications. (2022-02-21). ACS
Publications. [Link][17]

Recent Advances in Extractive Distillation - MDPI. (2022-09-29). MDPI. [Link][5]

Novel 1,3-Dimethylimidazolium Dimethyl Phosphate lonic Liquid for Efficient Separation
of the 1,3,5-Trioxane/Water Azeotropic System by Extractive Distillation: Molecular Insights
and Process Enhancement | ACS Sustainable Chemistry & Engineering - ACS Publications.
(2024-09-03). ACS Publications. [Link][4]

(Liquid + liquid) extraction of methanol from alkanes using dialkylphosphate-based ionic
liquids as solvents | Request PDF - ResearchGate. (2014-01-01). ResearchGate. [Link][8]

Density and Viscosity in Ternary D-Xylose plus lonic Liquid (1-Alkyl-3-methylimidazolium
Bromide) plus Water Solutions at 298.15 K - ResearchGate. (2015-01-01). ResearchGate.
[Link][1]

Viscosity and Density Measurements for Six Binary Mixtures of Water (Methanol or Ethanol)
with an lonic Liquid ((BMIM][DMP] or [EMIM][DMP]) at Atmospheric Pressure in the

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://pubs.acs.org/doi/10.1021/acs.iecr.1c04518
https://pubs.acs.org/doi/10.1021/acs.iecr.1c02972
https://pubs.acs.org/doi/abs/10.1021/acs.iecr.1c02972
https://www.researchgate.net/publication/285208428_Extractive_distillation_simulation_of_methyl_acetate_and_methanol_azeotrope_using_ionic_liquid_EmimAC_as_solvent
https://www.researchgate.net/publication/330986628_Extractive_distillation_simulation_of_methyl_acetate_and_methanol_azeotrope_using_ionic_liquid_EmimAC_as_solvent
https://pubs.acs.org/doi/10.1021/acs.iecr.1c04518
https://pubs.acs.org/doi/abs/10.1021/acs.iecr.1c02972
https://www.mdpi.com/2227-9717/10/10/1983
https://www.mdpi.com/2673-4591/56/1/11
https://www.benchchem.com/product/b1256851/docs?utm_src=pdf-body#application-notes-and-protocols-the-use-of-dmim-dmp-in-separation-processes
https://pubs.acs.org/doi/10.1021/acssuschemeng.4c03260
https://pubs.acs.org/doi/10.1021/acssuschemeng.4c05446
https://www.researchgate.net/publication/259138407_Liquid_liquid_extraction_of_methanol_from_alkanes_using_dialkylphosphate-based_ionic_liquids_as_solvents
https://www.researchgate.net/publication/275059496_Liquid_liquid_extraction_of_methanol_from_alkanes_using_dialkylphosphate-based_ionic_liquids_as_solvents
https://www.researchgate.net/publication/282361139_Density_and_Viscosity_in_Ternary_D-Xylose_plus_Ionic_Liquid_1-Alkyl-3-methylimidazolium_Bromide_plus_Water_Solutions_at_29815_K
https://www.researchgate.net/publication/263961056_Density_and_Viscosity_in_Ternary_D-Xylose_plus_Ionic_Liquid_1-Alkyl-3-methylimidazolium_Bromide_plus_Water_Solutions_at_29815_K
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Temperature Range of (293.15 to 333.15) K | Request PDF - ResearchGate. (2012-01-01).
ResearchGate. [Link][2]

Understanding the mechanism of CO2 capture by 1,3 di-substituted imidazolium acetate
based ionic liquids - RSC Publishing. (2014-01-01). RSC Publishing. [Link][9]

Mechanisms of low temperature capture and regeneration of CO2 using diamino protic ionic
liquids - PubMed. (2016-01-14). PubMed. [Link][10]

Composition and Temperature Dependence of Density, Surface Tension, and Viscosity of
EMIM DEP/MMIM DMP + - UM Students' Repository. (2014-07-07). UM Students’
Repository. [Link][3]

Separation of the Ethanol/Water Azeotropic Mixture using lonic Liquids and Deep Eutectic
Solvents | Request PDF - ResearchGate. (2018-01-01). ResearchGate. [Link][7]

Mechanisms of low temperature capture and regeneration of CO 2 using diamino protic ionic
liquids | Request PDF - ResearchGate. (2015-12-09). ResearchGate. [Link][12]

CO2 Absorption Mechanism by the Deep Eutectic Solvents Formed by Monoethanolamine-
Based Protic lonic Liquid and Ethylene Glycol - MDPI. (2022-02-08). MDPI. [Link][13]

Regeneration of 2-amino-2-methyl-1-propanol used for carbon dioxide absorption. (2014-01-
01). Elsevier. [Link][14]

CO2 capture in ionic liquid 1-alkyl-3-methylimidazolium acetate: a concerted mechanism
without carbene - PubMed. (2017-01-04). PubMed. [Link][11]

Comprehensive evaluation and sensitivity analysis of regeneration energy for acid gas
removal plant using single and activated-methyl diethanolamine solvents | Request PDF -
ResearchGate. (2020-09-01). ResearchGate. [Link][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.researchgate.net/publication/257682281_Viscosity_and_Density_Measurements_for_Six_Binary_Mixtures_of_Water_Methanol_or_Ethanol_with_an_Ionic_Liquid_BMIMDMP_or_EMIMDMP_at_Atmospheric_Pressure_in_the_Temperature_Range_of_29315_to_33315
https://www.researchgate.net/publication/263952867_Viscosity_and_Density_Measurements_for_Six_Binary_Mixtures_of_Water_Methanol_or_Ethanol_with_an_Ionic_Liquid_BMIMDMP_or_EMIMDMP_at_Atmospheric_Pressure_in_the_Temperature_Range_of_29315_to_33315_K
https://pubs.rsc.org/en/content/articlelanding/2014/cp/c4cp02229a
https://pubs.rsc.org/en/content/articlelanding/2016/cp/c5cp05713b
https://pubmed.ncbi.nlm.nih.gov/26660453/
https://pubmed.ncbi.nlm.nih.gov/26660453/
https://studentsrepo.um.edu.my/id/eprint/4835
http://studentsrepo.um.edu.my/4842/20/JCED_CTD_MELISSA_PUBLISHED_ONLINE.pdf
https://www.researchgate.net/publication/323311896_Separation_of_the_EthanolWater_Azeotropic_Mixture_using_Ionic_Liquids_and_Deep_Eutectic_Solvents
https://www.researchgate.net/publication/282563067_Separation_of_the_EthanolWater_Azeotropic_Mixture_using_Ionic_Liquids_and_Deep_Eutectic_Solvents
https://www.researchgate.net/publication/287157545_Mechanisms_of_low_temperature_capture_and_regeneration_of_CO_2_using_diamino_protic_ionic_liquids
https://www.researchgate.net/publication/286763486_Mechanisms_of_low_temperature_capture_and_regeneration_of_CO_2_using_diamino_protic_ionic_liquids
https://www.mdpi.com/1422-0067/23/3/1922
https://www.mdpi.com/1422-0067/23/3/1893
https://www.sciencedirect.com/science/article/pii/S036012851400115X
https://www.researchgate.net/publication/5282960_Regeneration_of_2-amino-2-methyl-1-propanol_used_for_carbon_dioxide_absorption
https://pubmed.ncbi.nlm.nih.gov/27917395/
https://pubmed.ncbi.nlm.nih.gov/27976766/
https://www.researchgate.net/publication/344498361_Comprehensive_evaluation_and_sensitivity_analysis_of_regeneration_energy_for_acid_gas_removal_plant_using_single_and_activated-methyl_diethanolamine_solvents
https://www.researchgate.net/publication/337917653_Comprehensive_evaluation_and_sensitivity_analysis_of_regeneration_energy_for_acid_gas_removal_plant_using_single_and_activated-methyl_diethanolamine_solvents
https://www.benchchem.com/product/b1256851?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Methodological & Applicatiqn

Check Availability & Pricing

Sources

researchgate.net [researchgate.net]
. researchgate.net [researchgate.net]
. Studentsrepo.um.edu.my [studentsrepo.um.edu.my]

. pubs.acs.org [pubs.acs.org]

1.
2
3
4
¢ 5. Recent Advances in Extractive Distillation [mdpi.com]
6. researchgate.net [researchgate.net]
7. researchgate.net [researchgate.net]
8. researchgate.net [researchgate.net]
9.

Understanding the mechanism of CO2 capture by 1,3 di-substituted imidazolium acetate
based ionic liquids - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

¢ 10. Mechanisms of low temperature capture and regeneration of CO2 using diamino protic
ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]

e 11. CO2 capture in ionic liquid 1-alkyl-3-methylimidazolium acetate: a concerted mechanism
without carbene - PubMed [pubmed.ncbi.nim.nih.gov]

e 12. researchgate.net [researchgate.net]
¢ 13. mdpi.com [mdpi.com]

e 14. researchgate.net [researchgate.net]
¢ 15. researchgate.net [researchgate.net]
e 16. pubs.acs.org [pubs.acs.org]

e 17. pubs.acs.org [pubs.acs.org]

¢ To cite this document: BenchChem. [Application Notes and Protocols: The Use of [DMIM]
[DMP] in Separation Processes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256851/docs#application-notes-and-protocols-the-
use-of-dmim-dmp-in-separation-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://www.researchgate.net/publication/263961056_Density_and_Viscosity_in_Ternary_D-Xylose_plus_Ionic_Liquid_1-Alkyl-3-methylimidazolium_Bromide_plus_Water_Solutions_at_29815_K
https://www.researchgate.net/publication/263952867_Viscosity_and_Density_Measurements_for_Six_Binary_Mixtures_of_Water_Methanol_or_Ethanol_with_an_Ionic_Liquid_BMIMDMP_or_EMIMDMP_at_Atmospheric_Pressure_in_the_Temperature_Range_of_29315_to_33315_K
http://studentsrepo.um.edu.my/4842/20/JCED_CTD_MELISSA_PUBLISHED_ONLINE.pdf
https://pubs.acs.org/doi/10.1021/acssuschemeng.4c05446
https://www.mdpi.com/2673-4591/56/1/11
https://www.researchgate.net/publication/330986628_Extractive_distillation_simulation_of_methyl_acetate_and_methanol_azeotrope_using_ionic_liquid_EmimAC_as_solvent
https://www.researchgate.net/publication/282563067_Separation_of_the_EthanolWater_Azeotropic_Mixture_using_Ionic_Liquids_and_Deep_Eutectic_Solvents
https://www.researchgate.net/publication/275059496_Liquid_liquid_extraction_of_methanol_from_alkanes_using_dialkylphosphate-based_ionic_liquids_as_solvents
https://pubs.rsc.org/en/content/articlelanding/2016/cp/c5cp05713b
https://pubs.rsc.org/en/content/articlelanding/2016/cp/c5cp05713b
https://pubmed.ncbi.nlm.nih.gov/26660453/
https://pubmed.ncbi.nlm.nih.gov/26660453/
https://pubmed.ncbi.nlm.nih.gov/27976766/
https://pubmed.ncbi.nlm.nih.gov/27976766/
https://www.researchgate.net/publication/286763486_Mechanisms_of_low_temperature_capture_and_regeneration_of_CO_2_using_diamino_protic_ionic_liquids
https://www.mdpi.com/1422-0067/23/3/1893
https://www.researchgate.net/publication/5282960_Regeneration_of_2-amino-2-methyl-1-propanol_used_for_carbon_dioxide_absorption
https://www.researchgate.net/publication/337917653_Comprehensive_evaluation_and_sensitivity_analysis_of_regeneration_energy_for_acid_gas_removal_plant_using_single_and_activated-methyl_diethanolamine_solvents
https://pubs.acs.org/doi/10.1021/acs.iecr.1c02972
https://pubs.acs.org/doi/abs/10.1021/acs.iecr.1c02972
https://www.benchchem.com/product/b1256851/docs#application-notes-and-protocols-the-use-of-dmim-dmp-in-separation-processes
https://www.benchchem.com/product/b1256851/docs#application-notes-and-protocols-the-use-of-dmim-dmp-in-separation-processes
https://www.benchchem.com/product/b1256851/docs#application-notes-and-protocols-the-use-of-dmim-dmp-in-separation-processes
https://www.benchchem.com/product/b1256851/docs#application-notes-and-protocols-the-use-of-dmim-dmp-in-separation-processes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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